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Compound of Interest

Compound Name: N-Nitrosomorpholine-d4

Cat. No.: B121263 Get Quote

N-Nitrosomorpholine-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial availability and technical applications of N-
Nitrosomorpholine-d4, a critical tool in analytical and metabolic research. This document

details commercially available sources, provides a comparative summary of product

specifications, and outlines detailed experimental protocols for its use as an internal standard

in quantitative analysis.

Commercial Availability and Supplier Information
N-Nitrosomorpholine-d4 (CAS No. 61578-30-1) is a deuterated analog of N-

Nitrosomorpholine (NMOR), a well-known carcinogenic compound. Its primary application in

research is as an internal standard for the accurate quantification of NMOR in various matrices,

including pharmaceutical products, environmental samples, and biological fluids.[1] Several

commercial suppliers offer this stable isotope-labeled compound. A summary of offerings from

prominent suppliers is presented below.
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Supplier
Product
Name

CAS No. Purity
Available
Quantities

Price

MedchemExp

ress

N-

Nitrosomorph

oline-d4

61578-30-1 >98% 1 mg, 5 mg
Price on

request

Santa Cruz

Biotechnolog

y

N-

Nitrosomorph

oline-d4

61578-30-1

Information

not readily

available

Inquire
Price on

request

LGC

Standards

N-

Nitrosomorph

oline-d4

61578-30-1 >95% (HPLC) 5 mg
Price on

request

A Chemtek

N-

Nitrosomorph

oline-d4

61578-30-1 98+% Inquire
Price on

request

Pharmaffiliate

s

N-

Nitrosomorph

oline-d4

61578-30-1 High purity Inquire
Price on

request

ECHO

CHEMICAL

CO., LTD.

N-

Nitrosomorph

oline-d4

61578-30-1

Information

not readily

available

5 mg
Price on

request

ChemWhat

N-

Nitrosomorph

oline-d4

61578-30-1

Information

not readily

available

Inquire
Price on

request

Cambridge

Isotope

Laboratories

N-

Nitrosomorph

oline (D₈,

98%) 1

mg/mL in

methylene

chloride-D₂

1219805-76-

1
98% 1.2 mL

Price on

request

Clinivex N-

Nitrosomorph

61578-30-1 Information

not readily

Inquire Price on

request
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oline-d4 available

Clearsynth

N-

Nitrosomorph

oline D4

61578-30-1 ≥99% (HPLC) Inquire
Price on

request

Toronto

Research

Chemicals

(TRC)

N-

Nitrosomorph

oline-d4

61578-30-1

Information

not readily

available

50 mg
Price on

request

Cayman

Chemical

N-

Nitrosomorph

oline-d4

61578-30-1 ≥98% 1 mg, 5 mg
Price on

request

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information. Some suppliers may offer the d8 variant, which can

often be used interchangeably in analytical methods.

Physicochemical Properties
Property Value

Chemical Formula C₄H₄D₄N₂O₂

Molecular Weight 120.14 g/mol

Appearance Typically a solid

Storage Conditions Store at -20°C, protected from light

Experimental Protocols: Quantification of N-
Nitrosomorpholine
N-Nitrosomorpholine-d4 is an ideal internal standard for isotope dilution mass spectrometry

methods, which are recommended for accurate and precise quantification of N-

Nitrosomorpholine. The deuterated standard is chemically identical to the analyte and exhibits

the same behavior during sample extraction, derivatization, and chromatographic separation.

Because it differs in mass, the mass spectrometer can distinguish it from the native analyte.
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Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general procedure for the quantitative analysis of N-Nitrosomorpholine

in a sample matrix using N-Nitrosomorpholine-d4 as an internal standard.

3.1.1. Reagents and Materials

N-Nitrosomorpholine (analytical standard)

N-Nitrosomorpholine-d4 (internal standard)

Methanol (HPLC or GC grade)

Dichloromethane (GC grade)

Anhydrous Sodium Sulfate

Sample-specific extraction solvents

3.1.2. Preparation of Standard Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of N-

Nitrosomorpholine and N-Nitrosomorpholine-d4 in 10 mL of methanol in separate

volumetric flasks.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

N-Nitrosomorpholine stock solution with dichloromethane. The concentration range will

depend on the expected levels in the samples.

Internal Standard Spiking Solution: Prepare a solution of N-Nitrosomorpholine-d4 in

dichloromethane at a concentration appropriate for spiking into all samples and calibration

standards.

3.1.3. Sample Preparation

Accurately weigh a known amount of the homogenized sample into a suitable container.
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Spike the sample with a known amount of the N-Nitrosomorpholine-d4 internal standard

spiking solution.

Extract the nitrosamines from the sample matrix using an appropriate solvent and technique

(e.g., liquid-liquid extraction with dichloromethane).

Dry the organic extract over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.1.4. GC-MS Instrumental Parameters

Parameter Typical Setting

GC Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Injector Temperature 250 °C

Oven Program
40 °C (hold 2 min), ramp to 280 °C at 10 °C/min,

hold 5 min

Carrier Gas Helium at a constant flow of 1 mL/min

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Ions to Monitor
m/z for NMOR (e.g., 116, 86, 56) and NMOR-d4

(e.g., 120, 90, 60)

3.1.5. Data Analysis

Create a calibration curve by plotting the ratio of the peak area of N-Nitrosomorpholine to the

peak area of N-Nitrosomorpholine-d4 against the concentration of N-Nitrosomorpholine for

the calibration standards. Determine the concentration of N-Nitrosomorpholine in the samples

by calculating their peak area ratios and interpolating from the calibration curve.
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Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
This protocol provides a general procedure for the sensitive quantification of N-

Nitrosomorpholine using LC-MS/MS.

3.2.1. Reagents and Materials

N-Nitrosomorpholine (analytical standard)

N-Nitrosomorpholine-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid or Ammonium formate (LC-MS grade)

3.2.2. Preparation of Standard Solutions

Follow the same procedure as for the GC-MS standard preparation, using LC-MS grade

solvents.

3.2.3. Sample Preparation

Accurately weigh a known amount of the sample.

Spike with a known amount of N-Nitrosomorpholine-d4 internal standard.

Extract the sample with a suitable solvent (e.g., methanol or acetonitrile).

Centrifuge or filter the extract to remove particulates.

The supernatant may be directly injected or further diluted if necessary.

3.2.4. LC-MS/MS Instrumental Parameters
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Parameter Typical Setting

LC Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in methanol

Gradient
Start with 5% B, ramp to 95% B over 5 min, hold

for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Ionization Mode Positive Electrospray Ionization (ESI+)

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
NMOR: e.g., m/z 117 → 87; NMOR-d4: e.g.,

m/z 121 → 91

3.2.5. Data Analysis

Similar to the GC-MS method, construct a calibration curve based on the peak area ratios of

the analyte to the internal standard and determine the concentration in the samples.

Visualized Workflows
The following diagrams illustrate the general experimental workflows for the quantification of N-

Nitrosomorpholine using a deuterated internal standard.
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Caption: GC-MS analytical workflow for N-Nitrosomorpholine quantification.
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Caption: LC-MS/MS analytical workflow for N-Nitrosomorpholine quantification.
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Conclusion
N-Nitrosomorpholine-d4 is an indispensable tool for researchers and analytical scientists

requiring accurate and reliable quantification of the carcinogenic compound N-

Nitrosomorpholine. A variety of commercial suppliers provide this deuterated standard, and

established analytical methods using GC-MS and LC-MS/MS are available. The use of N-
Nitrosomorpholine-d4 as an internal standard in an isotope dilution method is the gold

standard for achieving the highest quality analytical data, which is crucial for regulatory

compliance and research integrity in the fields of pharmaceutical development, food safety, and

environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Commercial suppliers and availability of N-
Nitrosomorpholine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121263#commercial-suppliers-and-availability-of-n-
nitrosomorpholine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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